C51H69N13O11S2

• Molecular Formula: C51H69N13O11S2
• Molecular Weight: 1104.3 g/mol
• InChI: InChI=1S/C51H69N13O11S2/c1-26(65)39(42(53)68)62-49(75)41-51(3,4)77-76-25-38(61-43(69)33(52)21-28-11-6-5-7-12-28)47(73)59-36(22-29-16-18-31(67)19-17-29)45(71)60-37(23-30-24-57-34-14-9-8-13-32(30)34)46(72)58-35(15-10-20-56-50(54)55)44(70)63-40(27(2)66)48(74)64-41/h5-9,11-14,16-19,24,26-27,33,35-41,57,65-67H,10,15,20-23,25,52H2,1-4H3,(H2,53,68)(H,58,72)(H,59,73)(H,60,71)(H,61,69)(H,62,75)(H,63,70)(H,64,74)(H4,54,55,56)/t26-,27-,33-,35?,36?,37-,38+,39+,40?,41?/m1/s1
• InChIKey: OFMQLVRLOGHAJI-YSHNRFCISA-N

C51H69N13O11S2 (CTAP) for μ-Opioid Receptor Research: Key Properties and Procurement Considerations

The molecular formula C51H69N13O11S2 corresponds to CTAP (D-Phe-Cys-Tyr-D-Trp-Arg-Thr-Pen-Thr-NH₂, cyclic 2→7 disulfide), a constrained cyclic octapeptide and potent, selective antagonist of the μ-opioid receptor (MOR) [1]. CTAP (CAS 103429-32-9) exhibits an IC₅₀ of 3.5 nM at the μ-opioid receptor and is characterized by a disulfide bridge between Cys² and Pen⁷ that confers exceptional enzymatic stability and blood-brain barrier (BBB) permeability [2].

Selective μ-opioid receptor antagonist with reported high μ/δ discrimination for pathway-specific studies

Blood-brain barrier-penetrant cyclic peptide supporting in vivo CNS research models

Disulfide-constrained structure conferring reported enzymatic stability for sustained exposure designs

• [1] Abdelhamid EE, Sultana M, Portoghese PS, Takemori AE. Selective blockage of delta opioid receptors prevents the development of morphine tolerance and dependence in mice. J Pharmacol Exp Ther. 1991;258(1):299-303. View Source
• [2] Abbruscato TJ, Thomas SA, Hruby VJ, Davis TP. Blood-brain barrier permeability and bioavailability of a highly potent and μ-selective opioid receptor antagonist, CTAP: comparison with morphine. J Pharmacol Exp Ther. 1997;280(1):402-409. View Source

C51H69N13O11S2 (CTAP) Cannot Be Substituted by Other μ-Opioid Antagonists Without Experimental Compromise

Despite a shared nominal target, μ-opioid receptor antagonists are not functionally interchangeable. CTAP (C51H69N13O11S2) distinguishes itself from other MOR antagonists such as CTOP, naloxone, and naltrexone through quantifiable differences in receptor subtype selectivity, somatostatin receptor cross-reactivity, and blood-brain barrier penetration kinetics [1]. Procurement decisions based solely on "μ-opioid antagonist" classification risk introducing confounding variables in assays where δ-opioid crosstalk or limited CNS exposure would alter experimental outcomes.

μ/δ selectivity mismatch

Naloxone, naltrexone, or nalbuphine may exhibit lower μ/δ selectivity ratios, introducing δ-opioid crosstalk in assays requiring μ-specific blockade.

Off-target profile difference

Structurally related antagonists such as CTOP may show distinct somatostatin receptor cross-reactivity, complicating interpretation in pituitary or neuroendocrine models.

CNS exposure variability

Small-molecule antagonists (e.g., naloxone) display different BBB kinetics and metabolic stability, potentially altering central versus peripheral blockade balance.

• [1] Kramer TH, Shook JE, Kazmierski W, et al. Novel peptide mu opioid antagonists: pharmacologic characterization in vitro and in vivo. J Pharmacol Exp Ther. 1989;249(2):544-551. View Source

C51H69N13O11S2 (CTAP) Comparative Selectivity and Brain Penetration Evidence for Procurement Decision-Making

μ- vs. δ-Opioid Receptor Selectivity of C51H69N13O11S2 (CTAP) Relative to Naloxone and Naltrexone

CTAP demonstrates >1200-fold selectivity for μ-opioid receptors (IC₅₀ = 3.5 nM) over δ-opioid receptors (IC₅₀ = 4500 nM) [1]. This selectivity ratio substantially exceeds that of clinically used antagonists such as naloxone and naltrexone, which exhibit μ/δ selectivity ratios typically below 10- to 50-fold depending on assay conditions [2].

μ/δ selectivity vs. naloxone/naltrexone

Cross-study comparable

CTAP μ IC₅₀ 3.5 nM, δ IC₅₀ 4500 nM (>1200-fold). Naloxone/naltrexone μ/δ ratios typically 10–50-fold.

Supports μ-specific pharmacology with minimal δ-offset under radioligand conditions.

Verify selectivity in your assay system; absolute ratios may shift with receptor source.

Evidence Dimension	μ/δ opioid receptor selectivity ratio
Target Compound Data	IC₅₀ μ = 3.5 nM; IC₅₀ δ = 4500 nM; Ratio > 1200
Comparator Or Baseline	Naloxone (typical μ/δ ratio ~10-50); Naltrexone (typical μ/δ ratio <50)
Quantified Difference	CTAP selectivity exceeds comparators by 24- to >120-fold
Conditions	Radioligand displacement binding assays using cloned human or rodent opioid receptors

Why This Matters

Procurement of CTAP ensures δ-opioid receptor-mediated confounding is minimized in experiments requiring μ-specific pharmacological dissection.

• [1] Kramer TH, Shook JE, Kazmierski W, et al. Novel peptide mu opioid antagonists: pharmacologic characterization in vitro and in vivo. J Pharmacol Exp Ther. 1989;249(2):544-551. View Source
• [2] Raynor K, Kong H, Chen Y, et al. Pharmacological characterization of the cloned kappa-, delta-, and mu-opioid receptors. Mol Pharmacol. 1994;45(2):330-334. View Source

Somatostatin Receptor Cross-Reactivity of C51H69N13O11S2 (CTAP) vs. CTOP

CTAP is a poor antagonist of somatostatin receptors with an IC₅₀ of 14.3 μM (14,300 nM), representing a >4000-fold window over its μ-opioid IC₅₀ of 3.5 nM [1]. In contrast, the structurally related cyclic peptide antagonist CTOP exhibits measurable somatostatin receptor binding with an IC₅₀ of 24,000 nM, representing a ~8570-fold window over its μ-opioid IC₅₀ of 2.8 nM [2]. While both compounds spare somatostatin receptors, CTAP provides >1200-fold selectivity over both δ-opioid and somatostatin receptors combined [1].

Somatostatin receptor cross-reactivity vs. CTOP

Head-to-head

CTAP somatostatin IC₅₀ 14.3 μM (selectivity window >4000-fold). CTOP somatostatin IC₅₀ 24 μM (selectivity window ~8570-fold).

Both peptides spare somatostatin receptors, but CTAP shows lower absolute IC₅₀; relevant for co-expression models.

Confirm concentration range avoids somatostatin receptor engagement in your tissue.

Evidence Dimension	Somatostatin receptor binding affinity and selectivity window
Target Compound Data	Somatostatin receptor IC₅₀ = 14.3 μM (14,300 nM); μ-opioid IC₅₀ = 3.5 nM
Comparator Or Baseline	CTOP: somatostatin receptor IC₅₀ = 24,000 nM; μ-opioid IC₅₀ = 2.8 nM
Quantified Difference	CTAP somatostatin IC₅₀ is ~40% lower than CTOP (14.3 μM vs. 24 μM); both exhibit selectivity windows exceeding 4000-fold
Conditions	Radioligand displacement assays using somatostatin receptor-expressing cell membranes

Why This Matters

Selection between CTAP and CTOP for experiments involving tissues co-expressing somatostatin receptors (e.g., pituitary, pancreas, certain tumors) requires awareness of their distinct absolute IC₅₀ values despite both exhibiting high selectivity windows.

• [1] Kramer TH, Shook JE, Kazmierski W, et al. Novel peptide mu opioid antagonists: pharmacologic characterization in vitro and in vivo. J Pharmacol Exp Ther. 1989;249(2):544-551. View Source
• [2] Hawkins KN, Knapp RJ, Lui GK, et al. [3H]-[H-D-Phe-Cys-Tyr-D-Trp-Orn-Thr-Pen-Thr-NH2] ([3H]CTOP), a potent and highly selective peptide for mu opioid receptors in rat brain. J Pharmacol Exp Ther. 1989;248(1):73-80. View Source

Blood-Brain Barrier Penetration and Metabolic Stability of C51H69N13O11S2 (CTAP) vs. Morphine

In rat brain perfusion studies, [³H]CTAP remained 62.8% intact in brain parenchyma after a 20-minute perfusion, demonstrating substantial BBB penetration and resistance to enzymatic degradation [1]. CTAP exhibited remarkable stability in rat blood and serum with a half-life (T₁/₂) exceeding 500 minutes [1]. Morphine, by comparison, undergoes significant first-pass metabolism and exhibits variable CNS penetration dependent on P-glycoprotein efflux status.

BBB stability and brain exposure vs. morphine

Head-to-head

62.8% intact CTAP in brain after 20-min perfusion; serum t₁/₂ >500 min. Morphine subject to P-gp efflux and first-pass metabolism.

Reported brain stability supports in vivo CNS MOR blockade with predictable exposure.

Brain exposure may vary across species and models; validate target engagement.

Evidence Dimension	Brain parenchymal stability and blood half-life
Target Compound Data	62.8% intact in brain after 20-min perfusion; serum T₁/₂ > 500 min
Comparator Or Baseline	Morphine: variable CNS penetration; subject to P-gp efflux and glucuronidation
Quantified Difference	CTAP demonstrates exceptional enzymatic resistance conferred by cyclic disulfide-constrained structure
Conditions	In situ rat brain perfusion model; radiolabeled [³H]CTAP quantification

Why This Matters

CTAP's validated CNS penetration and metabolic stability make it a reliable tool for in vivo μ-opioid receptor blockade studies where predictable brain exposure is critical.

• [1] Abbruscato TJ, Thomas SA, Hruby VJ, Davis TP. Blood-brain barrier permeability and bioavailability of a highly potent and μ-selective opioid receptor antagonist, CTAP: comparison with morphine. J Pharmacol Exp Ther. 1997;280(1):402-409. View Source

C51H69N13O11S2 (CTAP) Research Applications Based on Validated Pharmacological Evidence

Dissecting μ- vs. δ-Opioid Receptor Contributions in Analgesia and Tolerance Studies

CTAP's >1200-fold selectivity for μ- over δ-opioid receptors [1] enables precise pharmacological dissection of receptor subtype contributions to opioid-mediated phenomena. Researchers investigating the differential roles of μ- and δ-receptors in morphine tolerance, withdrawal, or analgesia augmentation can use CTAP to isolate μ-receptor blockade without confounding δ-receptor antagonism, unlike non-selective antagonists such as naloxone or naltrexone.

In Vivo CNS μ-Opioid Receptor Blockade Requiring Predictable Brain Exposure

CTAP's validated BBB penetration (62.8% brain parenchymal integrity after perfusion) and extended serum half-life (>500 min) [1] make it the antagonist of choice for in vivo studies requiring sustained central μ-opioid receptor blockade. Applications include behavioral pharmacology studies of reward pathways, L-DOPA-induced dyskinesia models, and investigations of opioid overdose reversal mechanisms where predictable CNS pharmacokinetics are essential.

Experiments in Tissues Co-Expressing Somatostatin Receptors Requiring Documented Cross-Reactivity Control

In experimental systems where somatostatin receptors are co-expressed with μ-opioid receptors (e.g., pituitary, pancreatic islets, neuroendocrine tumors), CTAP's characterized somatostatin receptor IC₅₀ of 14.3 μM [1] provides a defined window for concentration selection. Researchers can reference this quantitative cross-reactivity data when designing experiments in pituitary cell lines, gastrointestinal tissues, or neural circuits where both receptor families modulate physiological responses.

Application

Selection Property

Validation Focus

μ/δ opioid receptor dissection studies

Selective μ antagonist with reported high μ/δ ratio

Confirm δ-opioid crosstalk is minimized in your assay

In vivo CNS MOR blockade models

BBB-penetrant peptide with reported brain stability

Validate brain exposure and target occupancy in your species

Studies in somatostatin receptor co-expressing tissues

Characterized somatostatin cross-reactivity profile

Verify concentration window avoids somatostatin receptor binding

• [1] Kramer TH, Shook JE, Kazmierski W, et al. Novel peptide mu opioid antagonists: pharmacologic characterization in vitro and in vivo. J Pharmacol Exp Ther. 1989;249(2):544-551. View Source